![molecular formula C9H13N3O B2951497 azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone CAS No. 1861963-68-9](/img/structure/B2951497.png)
azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone is a chemical compound that contains an azetidine ring and a pyrazole ring. The azetidine ring is a four-membered heterocyclic ring containing three carbon atoms and one nitrogen atom. The pyrazole ring is a five-membered heterocyclic ring containing three carbon atoms and two nitrogen atoms .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of compounds were synthesized starting from 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol, acetyl acetone, various aromatic and heterocyclic aldehydes, and phenacyl bromides . Another method involved intermediate derivatization methods (IDMs) to synthesize derivatives containing 3-methyl-1H-pyrazol-5-yl .
Molecular Structure Analysis
The molecular structure of azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone is characterized by the presence of an azetidine ring and a pyrazole ring. The azetidine ring is a four-membered heterocyclic ring containing three carbon atoms and one nitrogen atom. The pyrazole ring is a five-membered heterocyclic ring containing three carbon atoms and two nitrogen atoms .
Scientific Research Applications
- Azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone derivatives have shown promising antimicrobial properties. Researchers have explored their effectiveness against bacteria, fungi, and protozoa .
- Studies suggest that azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone derivatives exhibit anti-inflammatory effects. They may modulate inflammatory pathways and contribute to the development of anti-inflammatory drugs .
- Some derivatives of this compound have demonstrated antitumor activity. Researchers have investigated their effects on cancer cell lines, highlighting their potential as candidates for further development in oncology .
- Azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone derivatives have been evaluated for their antidiabetic properties. These compounds may influence glucose metabolism and insulin sensitivity .
- Certain derivatives exhibit antioxidant properties, which could be valuable in preventing oxidative stress-related diseases. Antioxidants play a crucial role in maintaining cellular health .
- Researchers have explored various synthetic routes to prepare azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone derivatives. These compounds serve as building blocks for drug development .
Antimicrobial Activity
Anti-Inflammatory Potential
Antitumor Properties
Antidiabetic Effects
Antioxidant Activity
Chemical Synthesis and Medicinal Chemistry
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and indole derivatives, have been found to interact with multiple receptors . These interactions contribute to a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
For instance, similar compounds have shown potent antitubercular activity against Mycobacterium tuberculosis strain .
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to their broad-spectrum biological activities .
Pharmacokinetics
A compound with a similar structure was found to have very high solubility in saline at ph 7 (>71 mg/ml), and pharmacokinetic properties commensurate with inhaled dosing by nebulization .
Result of Action
Similar compounds have shown potent antitubercular activity against mycobacterium tuberculosis strain .
Action Environment
The stability and efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances .
properties
IUPAC Name |
azetidin-1-yl-(2,5-dimethylpyrazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O/c1-7-6-8(11(2)10-7)9(13)12-4-3-5-12/h6H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBBIYJSMPRIENI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)C(=O)N2CCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
azetidin-1-yl(1,3-dimethyl-1H-pyrazol-5-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.